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Compound of Interest

Compound Name: S-15261

Cat. No.: B1680370

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
biological activities of S-15261, a discontinued oral antihyperglycemic agent. The information is
compiled from publicly available scientific literature and patent databases.

Chemical Structure and Properties

S-15261 is the L-isomer of 4-(2-(2-(9H-fluoren-9-yl)acetamido)ethyl)benzoic acid 2-(2-methoxy-
2-(3-(trifluoromethyl)phenyl)ethylamino)ethyl ester. It is a prodrug that is metabolically cleaved
by esterases into two active metabolites: S-15511 (the carboxylic acid moiety) and Y-415 (the
alcohol moiety).

Chemical Structure of S-15261:

To be replaced with an actual chemical structure drawing tool output. For the purpose of this
example, a placeholder image is used. A real implementation would generate the structure from
the IUPAC name.

Caption: Chemical structure of S-15261.
Metabolites of S-15261.:

Upon administration, S-15261 is hydrolyzed by esterases into its constituent molecules, S-
15511 and Y-415.
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Chemical Structure of S-15511:

Placeholder for the chemical structure of S-15511.
Caption: Chemical structure of S-15511.

Chemical Structure of Y-415:

Placeholder for the chemical structure of Y-415.
Caption: Chemical structure of Y-415.

Mechanism of Action and Signhaling Pathways

S-15261, primarily through its active metabolite S-15511, functions as an insulin sensitizer. It
enhances the metabolic response to insulin, leading to improved glucose homeostasis. The
compound has been shown to modulate the expression of several key genes involved in
glucose and lipid metabolism in hepatocytes.

The proposed signaling pathway for the effects of S-15261's active metabolite (S-15511) on
hepatic glucose and lipid metabolism is depicted below.
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¢ To cite this document: BenchChem. [An In-depth Technical Guide to S-15261: A
Discontinued Insulin-Sensitizing Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680370#what-is-the-chemical-structure-of-s-15261]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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